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Compound of Interest

Compound Name: Sdz-wag994

Cat. No.: B12386722 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended disposal

procedures for Sdz-wag994, a potent and selective A1 adenosine receptor agonist. While

specific institutional and local regulations must always be followed, this document outlines the

essential safety and logistical information for the responsible management of Sdz-wag994
waste.

Key Chemical and Safety Data
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for Sdz-wag994.
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Property Value Reference

Molecular Weight 363.41 g/mol [1][2]

Formula C17H25N5O4 [1]

CAS Number 130714-47-5

Purity ≥99% (HPLC)

Solubility

Soluble to 100 mM in 1.1eq.

NaOH and to 100 mM in

DMSO.

Storage Desiccate at +4°C.
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year.

Experimental Protocols: Waste Management
The proper disposal of Sdz-wag994, as with any laboratory chemical, should be guided by a

formal waste management plan. The following protocols provide a step-by-step approach to

handling and disposing of Sdz-wag994 waste.

Personal Protective Equipment (PPE): Before handling Sdz-wag994, ensure the following PPE

is worn:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Disposal of Unused Solid Sdz-wag994:

Waste Classification: Unused, pure Sdz-wag994 should be treated as chemical waste. Do

not dispose of it in regular trash.

Packaging:
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Place the original container with the remaining solid Sdz-wag994 into a larger, sealable,

and clearly labeled waste container.

The label should include "Hazardous Waste," the chemical name ("Sdz-wag994"), and the

approximate quantity.

Storage: Store the waste container in a designated, secure chemical waste storage area,

away from incompatible materials.

Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal company.

Disposal of Sdz-wag994 Solutions:

Waste Classification: Solutions containing Sdz-wag994, including experimental residues and

contaminated solvents (e.g., DMSO, NaOH), must be treated as hazardous chemical waste.

Collection:

Collect all liquid waste containing Sdz-wag994 in a dedicated, leak-proof, and clearly

labeled waste container.

The label must specify the contents, including the name "Sdz-wag994" and all solvents

present with their approximate concentrations.

Segregation: Do not mix Sdz-wag994 waste with other types of chemical waste unless

explicitly permitted by your institution's EHS guidelines.

Storage and Collection: Store the sealed liquid waste container in a designated chemical

waste area for pickup by authorized personnel.

Disposal of Contaminated Labware:

Solid Waste: Disposable labware (e.g., pipette tips, tubes, gloves) that has come into contact

with Sdz-wag994 should be collected in a designated, labeled hazardous waste bag or

container.
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Glassware: Reusable glassware should be decontaminated. A common procedure is to rinse

the glassware with a suitable solvent (one in which Sdz-wag994 is soluble, like DMSO),

collecting the rinsate as hazardous liquid waste. After the initial rinse, follow standard

laboratory glassware cleaning procedures.

Logical Workflow for Sdz-wag994 Disposal
The following diagram illustrates the decision-making process for the proper disposal of Sdz-
wag994 and associated materials.
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Caption: Decision workflow for the safe disposal of Sdz-wag994 waste.

It is imperative to remember that this information serves as a general guideline. Always consult

your institution's specific safety data sheets (SDS), chemical hygiene plan, and environmental
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health and safety office for detailed and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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